Cas no 111-83-1 (1-Bromooctane)

1-Bromooctane Properties

Names and Identifiers

• 1-Bromooctane
• 1-Octylbromide
• Capryl bromide~n-Octyl bromide
• 1-Bromoctan
• 1-Bromo-n-octane
• 1-bromo-octan
• 1-Octylbromid
• Caprylbromide
• Caprylicbromide
• Octane,1-bromo-
• Octoicbromide
• 1-​Bromooctane (Octyl Bromide)
• Octyl Bromide
• 1-bromoctane
• 1-Bromooctan
• 1-bromo-octane
• 1-BROMOOCTANE FOR SYNTHESIS
• 8-Bromooctane
• bromooctane
• n-bromooctane
• n-Octyl Bromide
• N-OCTYL NROMIDE
• n-octyl-bromide
• octanyl bromide
• Octane, 1-bromo-
• 1-Bromo octane
• Octane, bromo-
• CAPRYL BROMIDE
• Q382HPC6LC
• VMKOFRJSULQZRM-UHFFFAOYSA-N
• octylbromide
• n-octylbromide
• bromo-octane
• n-bromooctane;
• a-bromo octane
• 1-octyl bromide
• 1 -octyl bromide
• DSSTox_CID_19
• OCTYL BROMIDE
• EN300-19979
• AMY9377
• NSC9821
• NSC-9821
• CS-0076039
• NS00006381
• BCP26621
• DTXSID3021938
• EINECS 203-912-9
• NCGC00255306-01
• AKOS000119808
• BP-31118
• FT-0657190
• A15118
• Tox21_302112
• Q161587
• UNII-Q382HPC6LC
• CAS-111-83-1
• NSC 9821
• 111-83-1
• 1-Bromooctane, 99%
• CHEMBL156047
• DTXCID001938
• B0626
• CCRIS 8914
• 1-?Bromooctane(Octyl Bromide)
• AI3-15807
• SCHEMBL33503
• EC 203-912-9
• MFCD00000276
• BS-42191
• 1219803-37-8
• FT-0628359
• OCTYLBROMIDE, N-
• N-OCTYL BROMIDE [MI]
• WLN: E8
• Q-200115
• F0001-0247
• 1-BroMooctane--d4
• 1-Bromooctane,99%
• STL483073
• Octane, 1bromo
• 1-Octylbromide; NSC 9821; n-Octyl Bromide
• DB-050360
• 1-Bromo-octane
• 1Octylbromide
• 1bromooctane
• 1-BROMO-N-OCTANE
• Octyl bromide
• 8-bromooctane
• n-Octyl bromide
• BROMOOCTANE
• 1-BROMOOCTANE
• +Expand

• MDL： MFCD00000276
• InChIKey： VMKOFRJSULQZRM-UHFFFAOYSA-N
• Inchi： 1S/C8H17Br/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
• SMILES： BrC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1733136

Computed Properties

• Exact Mass: 192.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 192.051363
• Heavy Atom Count: 9
• Complexity: 43.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.74180
• PSA: 0.00000
• Merck: 6764
• Refractive Index: n20/D 1.452(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 201°C
• Melting Point: −55 °C
• Vapor Pressure: 0.34 mmHg ( 25 °C)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• FEMA: 2725
• Solubility: insoluble
• Color/Form: Colorless liquid.
• Solubility: It is miscible with ethanol and ether, but insoluble in water.
• Sensitiveness: Sensitive to light
• Density: 1.118 g/mL at 25 °C(lit.)

1-Bromooctane Security Information

• Symbol: GHS09
• RTECS：RG8575000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： N
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• Hazard Statement： H400
• Warning Statement： P273
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 50/53
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.49 ml/kg (Smyth)
• HazardClass：9

1-Bromooctane Customs Data

• HS CODE：2903399090
• Customs Data：

  China Customs Code:

  2903399090

  Overview:

  2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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